Cas no 33405-06-0 (2-(Thiophene-2-amido)benzoic Acid)

• Product name: 2-(Thiophene-2-amido)benzoic Acid
• CAS No: 33405-06-0
• MF: C₁₂H₉NO₃S
• MW: 247.2698
• MDL: MFCD00583756
• CID: 2627393
• PubChem ID: 643302

2-(Thiophene-2-amido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(thien-2-ylcarbonyl)amino]benzoic acid
• N-(2-carboxyphenyl)thiophene-2-carboxamide
• 2-(thiophene-2-carbonylamino)benzoic acid
• 2-(thiophene-2-amido)benzoic acid
• 2-(2-thienylcarbonylamino)benzoic acid
• 2-(Thiophene-2-carboxamido)benzoic acid
• CBMicro_016046
• Oprea1_349294
• Oprea1_498077
• HMS1662D16
• STK414471
• NE20439
• 2-[(2-thienylcarbonyl)amino]benzoic acid
• ST50002772
• 2-[(thiophen-2-ylcarbonyl)amino]benzoic a
• CCG-5160
• BIM-0016086.P001
• 33405-06-0
• EN300-27871
• 2-(Thiophene-2-carboxamido)benzoicacid
• 2-[(thiophen-2-ylcarbonyl)amino]benzoic acid
• SR-01000421877
• CS-0244478
• G31564
• InChI=1/C12H9NO3S/c14-11(10-6-3-7-17-10)13-9-5-2-1-4-8(9)12(15)16/h1-7H,(H,13,14)(H,15,16
• SCHEMBL13701150
• J-507619
• SR-01000421877-2
• SR-01000421877-1
• benzoic acid, 2-[(2-thienylcarbonyl)amino]-
• Z85878966
• AKOS000129299
• 102-561-8
• 2-(Thiophene-2-amido)benzoic Acid

• MDL： MFCD00583756
• Inchi： 1S/C12H9NO3S/c14-11(10-6-3-7-17-10)13-9-5-2-1-4-8(9)12(15)16/h1-7H,(H,13,14)(H,15,16)
• InChI Key： OGUBBDMPILZTQG-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C(N([H])C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H])=O

Computed Properties

• Exact Mass: 247.03031432 g/mol
• Monoisotopic Mass: 247.03031432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.27
• Topological Polar Surface Area: 94.6
• XLogP3: 3.6